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Compound of Interest

Compound Name: Odonicin

Cat. No.: B13382169 Get Quote

Disclaimer: As a specialized chemical primarily for research use, a specific Safety Data Sheet

(SDS) with detailed disposal instructions for Odonicin is not readily available in public

domains. The following procedures are based on established best practices for the disposal of

hazardous and experimental chemical compounds in a laboratory setting. It is imperative for all

personnel to consult with their institution's Environmental Health and Safety (EHS) department

and a licensed chemical waste disposal service to ensure full compliance with all federal, state,

and local regulations.

Essential Safety and Logistical Information
Odonicin is a natural diterpenoid compound isolated from Rabdosia longituba. Due to its

classification as a research chemical, its toxicological properties have not been thoroughly

investigated. Therefore, it must be handled with care, and all waste generated should be

treated as hazardous.

Immediate Safety Precautions:
Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety

goggles, chemical-resistant gloves (e.g., nitrile), and a lab coat when handling Odonicin.

Ventilation: Handle the compound in a well-ventilated area, preferably within a certified

chemical fume hood, to minimize the risk of inhalation.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 5 Tech Support

https://www.benchchem.com/product/b13382169?utm_src=pdf-interest
https://www.benchchem.com/product/b13382169?utm_src=pdf-body
https://www.benchchem.com/product/b13382169?utm_src=pdf-body
https://www.benchchem.com/product/b13382169?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13382169?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Spill Management: In the event of a spill, immediately contain the material using an inert

absorbent (e.g., vermiculite, sand). Scoop the contaminated material into a designated

hazardous waste container. Clean the affected area thoroughly with a suitable solvent and

then soap and water. Dispose of all contaminated cleaning materials as hazardous waste.

Step-by-Step Disposal Plan
1. Waste Segregation and Collection:

Solid Waste:

Collect unused or expired Odonicin powder, contaminated lab supplies (e.g., weigh boats,

pipette tips, gloves), and spill cleanup materials in a dedicated, clearly labeled, and leak-

proof hazardous waste container.

The container should be made of a material compatible with chemical waste.

Label the container as "Hazardous Waste: Odonicin" and include the date of initial waste

accumulation.

Liquid Waste:

If Odonicin is dissolved in a solvent, collect the solution in a separate, sealed, and

properly labeled hazardous waste container.

The label must clearly identify the solvent and the presence of Odonicin.

Do not mix Odonicin waste with other incompatible chemical waste streams.

2. Storage of Waste:

Store the hazardous waste containers in a designated, secure, and well-ventilated

secondary containment area.

This area should be away from general laboratory traffic and incompatible materials.

3. Final Disposal:
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Arrange for the pickup and disposal of the hazardous waste through your institution's EHS

department or a contracted licensed chemical waste disposal company.

Ensure all necessary paperwork and manifests are completed accurately.

Never dispose of Odonicin or its containers in the regular trash or down the drain.[1]

Quantitative Data Summary
Specific quantitative data regarding the disposal of Odonicin is not available. The following

table provides general information on the properties of Odonicin.

Property Value

Chemical Formula C₂₄H₃₀O₇

CAS Number 51419-51-3

Recommended Storage -20°C

Experimental Protocols
As no specific experimental protocols for the disposal of Odonicin are available, the

recommended procedure is to follow the general guidelines for the disposal of hazardous

chemical waste as outlined above and in accordance with institutional and regulatory

requirements.

Visualization of a Relevant Signaling Pathway
While the specific signaling pathways affected by Odonicin are not extensively documented,

related compounds from the Rabdosia genus, such as Oridonin, have been shown to impact

the PI3K/Akt signaling pathway, which is crucial for cell survival and proliferation.[2] The

following diagram illustrates a simplified representation of this pathway.
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Caption: Simplified PI3K/Akt signaling pathway and the inhibitory action of related compounds.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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